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Compound of Interest

Compound Name: 7-O-Methylbiochanin A

Cat. No.: B190679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Biochanin A, an O-methylated isoflavone predominantly found in red clover, soy, and other

legumes, has garnered significant attention in the scientific community for its diverse

pharmacological activities.[1][2][3] As a phytoestrogen, it exhibits a range of biological effects,

including anti-inflammatory, antioxidant, and anticancer properties, making it a compound of

interest for therapeutic development.[1][2] This technical guide provides an in-depth overview

of the physical and chemical properties of Biochanin A, detailed experimental protocols for its

analysis, and a comprehensive look at its modulation of key cellular signaling pathways.

Physical and Chemical Properties
Biochanin A (5,7-Dihydroxy-4'-methoxyisoflavone) is a flavonoid with the chemical formula

C₁₆H₁₂O₅.[1] Its chemical structure is characterized by a three-ring system with hydroxyl and

methoxy functional groups that contribute to its biological activity.
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Property Value References

Molecular Formula C₁₆H₁₂O₅ [1][4]

Molecular Weight 284.26 g/mol [1][4]

Melting Point 210-216 °C [5][6][7]

Appearance Off-white to beige powder [7][8]

UV max (in Methanol) 261-263 nm [8][9][10]

CAS Number 491-80-5 [1][7]

Solubility Profile
The solubility of Biochanin A is a critical factor for its formulation and bioavailability. It is

sparingly soluble in water but shows good solubility in various organic solvents.

Solvent Solubility References

Water <1 mg/ml at 25°C [8]

Ethanol ~1-9 mg/mL [5][8][9]

Methanol Soluble [5]

Dimethyl Sulfoxide (DMSO) ~30-57 mg/mL [5][8][9]

Dimethylformamide (DMF) ~30 mg/mL [9]

Acetone Soluble [5]

Chloroform Soluble [5]

Key Signaling Pathways Modulated by Biochanin A
Biochanin A exerts its biological effects by modulating several key intracellular signaling

pathways involved in cell proliferation, inflammation, and apoptosis.

MAPK/ERK Pathway
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The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-Regulated Kinase (ERK)

pathway is a crucial signaling cascade that regulates cell growth and differentiation. Biochanin

A has been shown to inhibit the phosphorylation of ERK1/2, thereby suppressing mitogenic

signaling in cancer cells.[1][11] This inhibition contributes to its anti-proliferative effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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